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Compound of Interest

Compound Name:
2,5-Dichloro-2,5-cyclohexadiene-

1,4-diol

Cat. No.: B1199288 Get Quote

Application Notes and Protocols for 2,5-DDOL
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and

experimental use of 2,5-DDOL (2,5-dichloro-2,5-cyclohexadiene-1,4-diol).

Introduction
2,5-DDOL is a chlorinated cyclohexadienediol with the chemical formula C₆H₆Cl₂O₂.[1] It is

recognized as a key intermediate in the aerobic microbial degradation of the organochlorine

pesticide lindane (γ-hexachlorocyclohexane). In this pathway, 2,5-DDOL is synthesized from

1,3,4,6-tetrachloro-1,4-cyclohexadiene (1,4-TCDN) by the enzyme LinB, a halidohydrolase.

Subsequently, it is converted to 2,5-dichlorohydroquinone (2,5-DCHQ) by the NAD-dependent

enzyme LinC, a 2,5-dichloro-2,5-cyclohexadiene-1,4-diol dehydrogenase. Understanding the

handling and properties of 2,5-DDOL is crucial for researchers studying bioremediation,

microbial metabolism, and the enzymatic pathways involved in the degradation of persistent

organic pollutants.

Safety and Handling
Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-DDOL is not readily available. The

following guidelines are based on best practices for handling structurally related organochlorine
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and dihydroxylated cyclohexadiene compounds. Researchers must conduct their own risk

assessment before use.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Body Protection: A lab coat must be worn.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any potential dust or aerosols.

2.2. General Handling Precautions

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Ensure adequate ventilation.

Keep containers tightly closed when not in use.

2.3. Spill and Emergency Procedures

Spills: In case of a spill, wear appropriate PPE, absorb the material with an inert absorbent

(e.g., vermiculite, sand), and place it in a sealed container for disposal.

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher.

First Aid:

Inhalation: Move to fresh air.

Skin Contact: Wash with soap and water.
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Eye Contact: Rinse with copious amounts of water for at least 15 minutes.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Storage Procedures
Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent contamination and decomposition.

Store away from incompatible materials such as strong oxidizing agents.

Physicochemical Data
The following table summarizes key quantitative data for 2,5-DDOL.

Property Value Reference

Molecular Formula C₆H₆Cl₂O₂ [1]

Molecular Weight 181.01 g/mol [1]

IUPAC Name
2,5-dichlorocyclohexa-2,5-

diene-1,4-diol
[1]

Computed XLogP3-AA 0.6 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 0 [1]

Experimental Protocols
5.1. Protocol for Preparation of 2,5-DDOL Stock Solution

This protocol describes the preparation of a stock solution of 2,5-DDOL for use in in vitro

enzymatic assays.
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Materials:

2,5-DDOL (solid)

Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

1. Tare a clean, dry microcentrifuge tube on an analytical balance.

2. Carefully weigh a small amount of 2,5-DDOL (e.g., 1 mg) into the tared tube.

3. Record the exact weight.

4. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for

a 10 mM stock with 1 mg of 2,5-DDOL, add approximately 552 µL of DMSO).

5. Vortex the tube until the solid is completely dissolved.

6. Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

5.2. Protocol for In Vitro Enzymatic Assay of 2,5-DDOL Dehydrogenase (LinC)

This protocol outlines a spectrophotometric assay to measure the activity of 2,5-DDOL

dehydrogenase by monitoring the reduction of NAD⁺ to NADH.

Materials:

Purified 2,5-DDOL dehydrogenase (LinC) enzyme

2,5-DDOL stock solution (e.g., 10 mM in DMSO)

NAD⁺ stock solution (e.g., 100 mM in assay buffer)
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Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

96-well UV-transparent microplate

Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

1. Prepare a reaction mixture in each well of the microplate containing:

Assay buffer

NAD⁺ to a final concentration of 1 mM

A specific amount of LinC enzyme (the optimal amount should be determined

empirically)

2. Initiate the reaction by adding 2,5-DDOL to a final concentration of 0.1 mM. The final

volume in each well should be consistent (e.g., 200 µL).

3. Immediately place the microplate in the spectrophotometer.

4. Monitor the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 10

minutes), which corresponds to the formation of NADH.

5. Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot

using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Signaling Pathway and Experimental Workflow
Diagrams
6.1. Metabolic Pathway of 2,5-DDOL in Lindane Degradation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1199288?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199288?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloro-2_5-cyclohexadiene-1_4-diol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichloro-2_5-cyclohexadiene-1_4-diol
https://www.benchchem.com/product/b1199288#safe-handling-and-storage-procedures-for-2-5-ddol
https://www.benchchem.com/product/b1199288#safe-handling-and-storage-procedures-for-2-5-ddol
https://www.benchchem.com/product/b1199288#safe-handling-and-storage-procedures-for-2-5-ddol
https://www.benchchem.com/product/b1199288#safe-handling-and-storage-procedures-for-2-5-ddol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199288?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

